Pharmaceutical Intermediates
Pharmaceutical intermediates are essential components in the production of drugs, playing a crucial role in the synthesis and manufacturing process. These intermediates serve as building blocks that undergo various chemical reactions to form active pharmaceutical ingredients (APIs). Pharmaceutical intermediates must meet strict quality standards to ensure drug safety and efficacy. They include compounds such as precursors, functional groups, and auxiliary materials. The selection of appropriate intermediates depends on factors like reaction conditions, yield, purity, and cost-effectiveness. By optimizing these parameters, pharmaceutical manufacturers can improve the efficiency and reduce the overall costs of their production processes.
Pharmaceutical intermediates are widely used in the development and manufacturing of various medications, including antibiotics, antivirals, anti-inflammatories, and oncology drugs. Their importance lies not only in facilitating drug synthesis but also in ensuring compliance with regulatory requirements for drug production.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Fenuron | 101-42-8 | C9H12N2O |
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dibenzyl succinate | 103-43-5 | C18H18O4 |
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1-Allyl-3-(2-hydroxyethyl)-2-thiourea | 105-81-7 | C6H12N2OS |
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(2R,3R)-N,N,N’,N’-Tetramethyltartramide | 26549-65-5 | C8H16N2O4 |
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3,4-Dimethylbenzylamine | 102-48-7 | C9H13N |
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4-Methoxy-2-methylaniline | 102-50-1 | C8H11NO |
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N-Phenylglycine | 103-01-5 | C8H9NO2 |
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4-Nitrophenylacetic acid | 104-03-0 | C8H7NO4 |
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4-Butylaniline | 104-13-2 | C10H15N |
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1-(3-Chloropropyl)-4-methylpiperazine | 104-16-5 | C8H17ClN2 |
Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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